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Compound of Interest

Compound Name:
3-(1,3-dimethyl-1H-pyrazol-5-

yl)propanoic acid

CAS No.: 1351385-42-6

Cat. No.: B2531761

Get Quote

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms,

stands as a "privileged scaffold" in medicinal chemistry.[1][2] Its unique structural and electronic

properties have made it a cornerstone in the design of a vast array of therapeutic agents, with

over 40 pyrazole-containing drugs approved by the FDA for a wide range of clinical conditions.

[3] These include well-known drugs such as the anti-inflammatory celecoxib, the antipsychotic

CDPPB, and the analgesic difenamizole.[1][3] The versatility of the pyrazole ring allows for

diverse substitutions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic

properties to achieve desired biological effects.[4]

This guide focuses on a specific, yet underexplored member of this class: 3-(1,3-dimethyl-1H-
pyrazol-5-yl)propanoic acid. While direct literature on this compound is sparse, its structural

motifs—a substituted pyrazole core and a propanoic acid side chain—suggest a high potential

for biological activity. This document will serve as a comprehensive technical guide for

researchers, scientists, and drug development professionals. It will provide a proposed

synthetic pathway, detailed experimental protocols, and an exploration of its potential

therapeutic applications based on the extensive knowledge of structurally related pyrazole

derivatives.
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Proposed Synthesis and Characterization
A plausible and efficient synthesis of 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid can be

envisioned through a classical Knorr-type pyrazole synthesis, which involves the condensation

of a β-dicarbonyl compound with a hydrazine derivative.
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Caption: Proposed two-step synthesis of the target compound.
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Detailed Experimental Protocol: Synthesis
Step 1: Synthesis of Ethyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoate

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethyl 4-

oxopentanoate (1 equivalent) and a suitable solvent such as ethanol.

Slowly add methylhydrazine (1.1 equivalents) to the solution at room temperature. A slight

exotherm may be observed.

Add a catalytic amount of a Brønsted acid, such as acetic acid, to the reaction mixture.[5]

Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography

(TLC).

Upon completion, cool the mixture to room temperature and remove the solvent under

reduced pressure.

Purify the resulting crude product by column chromatography on silica gel using a gradient of

ethyl acetate in hexanes to yield the intermediate ester.

Step 2: Hydrolysis to 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid

Dissolve the purified ethyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoate (1 equivalent) in a

mixture of ethanol and water.

Add an excess of sodium hydroxide (2-3 equivalents) and heat the mixture to reflux.

Monitor the reaction by TLC until the starting material is consumed.

Cool the reaction mixture to room temperature and remove the ethanol under reduced

pressure.

Dilute the remaining aqueous solution with water and wash with a non-polar solvent like

diethyl ether to remove any unreacted starting material.

Cool the aqueous layer in an ice bath and acidify to a pH of approximately 3-4 with dilute

hydrochloric acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12038390/
https://www.benchchem.com/product/b2531761/docs?utm_src=pdf-body#introduction-the-prominence-of-the-pyrazole-scaffold-in-modern-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2531761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The final product should precipitate out of the solution. Collect the solid by filtration, wash

with cold water, and dry under vacuum to yield 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic
acid.

Characterization
The identity and purity of the synthesized compound should be confirmed using standard

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical

structure.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the final

compound.

Physicochemical Properties and In Silico ADME
Prediction
The physicochemical properties of a compound are critical determinants of its pharmacokinetic

behavior. In silico tools can provide valuable early insights into the drug-likeness of a molecule.
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Property Predicted Value
Implication in Drug
Development

Molecular Weight ~182.21 g/mol

Compliant with Lipinski's rule

of five (<500), favoring good

absorption.

logP ~0.8 - 1.5

Indicates balanced lipophilicity,

which is favorable for cell

membrane permeability and

aqueous solubility.

pKa (acidic) ~4.5 - 5.0

The carboxylic acid moiety will

be ionized at physiological pH,

influencing solubility and

receptor interactions.

H-Bond Donors 1
Compliant with Lipinski's rule

(<5).

H-Bond Acceptors 3
Compliant with Lipinski's rule

(<10).

Note: These are estimated values and should be experimentally verified.

Potential Biological Activities and Therapeutic
Targets
The broad spectrum of biological activities exhibited by pyrazole derivatives suggests several

potential therapeutic applications for 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid.[6]

Anticancer Potential
Pyrazole derivatives have been extensively investigated as anticancer agents, targeting

various hallmarks of cancer.[4] They have been shown to inhibit key enzymes involved in

cancer cell proliferation and survival.

Kinase Inhibition: Many pyrazole-containing compounds are potent inhibitors of protein

kinases, such as EGFR, VEGFR-2, and CDKs, which are often dysregulated in cancer.[4]
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Tubulin Polymerization Inhibition: Some pyrazole derivatives interfere with microtubule

dynamics, leading to cell cycle arrest and apoptosis.[4]

HDAC and KDM5B Inhibition: More recently, pyrazoles have been identified as inhibitors of

histone deacetylases (HDACs) and histone demethylases like KDM5B, suggesting a role in

epigenetic regulation.[7]

Anti-inflammatory Activity
The most famous pyrazole-containing drug, Celecoxib, is a selective COX-2 inhibitor.[1] The

structural features of 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid could allow it to interact

with the active site of cyclooxygenase enzymes, potentially leading to anti-inflammatory effects.

Antimicrobial Activity
Novel pyrazole derivatives have demonstrated potent activity against various bacterial and

fungal strains, including resistant ones like MRSA.[2] The mechanism often involves the

inhibition of essential microbial enzymes such as dihydrofolate reductase (DHFR).[2]
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Caption: Potential molecular targets and resulting cellular effects.

Experimental Protocols for Biological Evaluation
MTT Cell Viability Assay for Anticancer Screening
This protocol is designed to assess the cytotoxic effects of the compound on cancer cell lines.

Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-

10,000 cells per well and incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of 3-(1,3-dimethyl-1H-pyrazol-5-
yl)propanoic acid in the appropriate cell culture medium. Add the compound solutions to

the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive

control (e.g., doxorubicin).

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

In Vitro Kinase Inhibition Assay
This protocol can be adapted for various kinases to determine if the compound acts as an

inhibitor.

Reaction Setup: In a 96-well plate, combine a buffer solution, the kinase of interest, a

specific substrate peptide, and ATP.

Inhibitor Addition: Add varying concentrations of 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic
acid to the wells. Include a no-inhibitor control.
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Reaction Initiation and Incubation: Initiate the reaction by adding ATP. Incubate the plate at

30°C for a specified period (e.g., 60 minutes).

Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This can

be done using various methods, such as antibody-based detection (e.g., ELISA) or

luminescence-based assays that measure the amount of remaining ATP.

Data Analysis: Plot the kinase activity against the inhibitor concentration to determine the

IC50 value.

Future Directions and Conclusion
3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid represents a promising, yet unexplored,

molecule within the esteemed class of pyrazole-containing compounds. Its straightforward

synthesis and favorable predicted physicochemical properties make it an attractive candidate

for further investigation.

Future research should focus on:

Experimental Validation: Synthesizing the compound and experimentally verifying its

physicochemical properties.

Broad Biological Screening: Testing its activity against a wide range of cancer cell lines,

microbial strains, and inflammatory markers.

Target Identification: Elucidating the specific molecular targets and mechanisms of action for

any observed biological activities.

Structure-Activity Relationship (SAR) Studies: Synthesizing analogs to optimize potency and

selectivity.

In conclusion, while direct data is currently unavailable, the wealth of information on the

pyrazole scaffold provides a strong rationale for investigating 3-(1,3-dimethyl-1H-pyrazol-5-
yl)propanoic acid as a potential lead compound in drug discovery. This guide offers a solid

foundation for initiating such research, from synthesis to biological evaluation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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